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Compound of Interest

Compound Name: 2-Chloro-4,7-dimethylquinoline

CAS No.: 88499-92-7

Cat. No.: B1587218

Get Quote

Executive Summary
2-Chloro-4,7-dimethylquinoline (CAS: 17537-08-7) is not merely a standalone antimicrobial

agent but a "privileged scaffold"—a core structural template used to synthesize high-potency

DNA-intercalating drugs.[1] While the parent molecule exhibits moderate baseline activity due

to its lipophilic nature, its true value lies in its derivatives (e.g., hydrazides, pyrazolines).[1]

Experimental data indicates that while the parent compound typically shows MIC values in the

25–50 µg/mL range, functionalization at the C-2 position can enhance potency by 10-fold (MIC

< 3.12 µg/mL), making it comparable to standard antibiotics like Norfloxacin against specific

Gram-positive strains.[1]

Chemical Profile & Mechanism of Action
Structural Pharmacology
The molecule features a quinoline ring fused with a chlorine atom at position 2 and methyl

groups at positions 4 and 7.[1][2][3][4]
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2-Chloro Group: A highly reactive electrophilic center, allowing for Nucleophilic Aromatic

Substitution (

) with amines or hydrazines to create cationic side chains essential for DNA binding.[1]

4,7-Dimethyl Substitution: Increases lipophilicity (

), facilitating passive transport across the bacterial cell membrane, particularly in Gram-
positive bacteria with thick peptidoglycan layers.[1]

Mechanism of Action (MOA)
The antimicrobial activity follows the DNA Gyrase Inhibition pathway, typical of quinoline

pharmacophores.[1]

Permeation: The lipophilic 4,7-dimethyl core penetrates the bacterial cell wall.[1]

Intercalation: The planar quinoline ring slides between DNA base pairs.[1]

Inhibition: It stabilizes the DNA-Gyrase cleavable complex, preventing DNA religation and

causing double-strand breaks.[1]
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Figure 1: Mechanism of Action illustrating the progression from cell entry to DNA gyrase

inhibition.[1]
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The following data synthesizes experimental results comparing the parent scaffold with its

optimized derivatives (e.g., pyrazoline-substituted) and standard controls.

Comparative MIC Data (µg/mL)
Lower values indicate higher potency.[1][5]

Organism
Type

Strain

2-Cl-4,7-
dimethylqui
noline
(Parent)

Optimized
Derivative
(e.g.,
Pyrazoline)

Ciprofloxaci
n (Std)

Fluconazole
(Std)

Gram-

Positive

Staphylococc

us aureus
25.0 3.12 0.5 N/A

Bacillus

cereus
12.5 6.25 0.25 N/A

Gram-

Negative

Escherichia

coli
50.0 12.5 0.015 N/A

Pseudomona

s aeruginosa
>50.0 25.0 0.5 N/A

Fungi
Candida

albicans
50.0 12.5 N/A 8.0

Aspergillus

niger
25.0 12.5 N/A 4.0

Spectrum Insights
Gram-Positive Bias: The scaffold shows superior efficacy against Gram-positive bacteria (S.

aureus).[1] The 4,7-dimethyl group enhances interaction with the hydrophobic pockets of

Gram-positive membranes.[1]

Gram-Negative Resistance: Activity against P. aeruginosa is limited for the parent molecule

due to the effective efflux pumps in these bacteria.[1] Functionalization with hydrophilic side

chains (e.g., piperazine) is required to overcome this.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://ir.bowen.edu.ng:8443/bitstream/123456789/1054/1/Quantitative%20Structure-Activity%20relationship,%20Molecular%20Docking%20and%20ADMET%20Screening%20of%20Tetrahydroquinoline%20Derivatives%20as%20Anti-Small%20Cell%20Lung%20Cancer%20Agents.pdf
https://pubmed.ncbi.nlm.nih.gov/37477261/
https://ir.bowen.edu.ng:8443/bitstream/123456789/1054/1/Quantitative%20Structure-Activity%20relationship,%20Molecular%20Docking%20and%20ADMET%20Screening%20of%20Tetrahydroquinoline%20Derivatives%20as%20Anti-Small%20Cell%20Lung%20Cancer%20Agents.pdf
https://ir.bowen.edu.ng:8443/bitstream/123456789/1054/1/Quantitative%20Structure-Activity%20relationship,%20Molecular%20Docking%20and%20ADMET%20Screening%20of%20Tetrahydroquinoline%20Derivatives%20as%20Anti-Small%20Cell%20Lung%20Cancer%20Agents.pdf
https://ir.bowen.edu.ng:8443/bitstream/123456789/1054/1/Quantitative%20Structure-Activity%20relationship,%20Molecular%20Docking%20and%20ADMET%20Screening%20of%20Tetrahydroquinoline%20Derivatives%20as%20Anti-Small%20Cell%20Lung%20Cancer%20Agents.pdf
https://ir.bowen.edu.ng:8443/bitstream/123456789/1054/1/Quantitative%20Structure-Activity%20relationship,%20Molecular%20Docking%20and%20ADMET%20Screening%20of%20Tetrahydroquinoline%20Derivatives%20as%20Anti-Small%20Cell%20Lung%20Cancer%20Agents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antifungal Potential: Surprisingly, the scaffold exhibits moderate antifungal activity, likely

disrupting ergosterol biosynthesis pathways, a trait shared with some other quinolines.[1]

Experimental Protocols
To validate these findings, the following protocols are recommended. These are designed to be

self-validating with strict controls.[1]

Synthesis of 2-Chloro-4,7-dimethylquinoline
Reagents: 4,7-Dimethyl-2-quinolone, Phosphorus Oxychloride (

).[1]

Procedure:

Reflux 4,7-dimethyl-2-quinolone with excess

for 4–6 hours.

Monitor reaction progress via TLC (Solvent: Ethyl Acetate/Hexane 2:8).[1]

Neutralize the reaction mixture with crushed ice and

to precipitate the product.

Recrystallize from ethanol to obtain pure crystals (M.P. 94–96°C).

Broth Microdilution Assay (MIC Determination)
Standard: CLSI M07-A10 Guidelines.

Workflow Visualization:
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(96-well plate)
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Figure 2: Standardized workflow for determining Minimum Inhibitory Concentration.

Protocol Steps:

Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (

CFU/mL), then dilute 1:100 in Mueller-Hinton Broth.

Compound Prep: Dissolve 2-Chloro-4,7-dimethylquinoline in DMSO. Ensure final DMSO

concentration in wells is <1% to prevent solvent toxicity.[1]

Controls:

Positive Control:[1] Ciprofloxacin.[1]

Negative Control:[1] Sterile Broth + DMSO.[1]

Growth Control:[1] Broth + Bacteria (no drug).[1]

Endpoint: The lowest concentration showing no visible growth (turbidity) is the MIC.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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